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Compound of Interest

Compound Name: 2-Pentylpropane-1,3-diol

Cat. No.: B1360202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pentylpropane-1,3-diol (CAS
Number: 25462-23-1), a valuable chemical intermediate. This document collates its chemical
and physical properties, outlines a detailed experimental protocol for its synthesis, and includes
relevant safety information. All quantitative data is presented in structured tables for clarity and

ease of comparison.

Chemical and Physical Properties

2-Pentylpropane-1,3-diol, also known as 2-n-pentyl-1,3-propanediol, is a colorless liquid with
a mild, sweet odor.[1] It is characterized by a propane-1,3-diol backbone with a pentyl group
attached to the second carbon. This structure imparts both hydrophilic (from the diol group) and
lipophilic (from the pentyl chain) characteristics, making it soluble in water and useful in a
variety of applications.[1]

Table 1: General and Chemical Properties
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Property Value Source(s)

CAS Number 25462-23-1 [LI[21031[41[5]

Molecular Formula CsH1s02 [1112][3][5]

Molecular Weight 146.23 g/mol [2][3]

IUPAC Name 2-pentylpropane-1,3-diol [1]
2-n-Pentylpropane-1,3-diol,

Synonyms ) [1][6]
1,1-Bis(hydroxymethyl)hexane

pKa (Predicted) 14.55 + 0.10 [1][6]

Table 2: Physical Properties
Property Value Source(s)
Appearance Colorless, transparent liquid [11[2]
- , 255.8 - 256.0 °C at 760
Boiling Point [61[71[8]

mmHQg100 - 106 °C at 0.2 Torr

Density (Predicted)

0.937 g/cm?3

[6]19]

Vapor Pressure (Predicted)

0.00242 mmHg at 25°C

[1]

Refractive Index (Predicted)

1.452

[1]

Solubility

Soluble in water

[1]

Synthesis of 2-Pentylpropane-1,3-diol

The synthesis of 2-Pentylpropane-1,3-diol is most commonly achieved through the reduction

of diethyl pentylmalonate. This method provides a reliable and scalable route to the target diol.

Logical Workflow for Synthesis
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Synthesis workflow for 2-Pentylpropane-1,3-diol.
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Detailed Experimental Protocol

The following protocol is adapted from a similar procedure for the synthesis of 2-phenyl-1,3-
propanediol by reduction of the corresponding diethyl malonate ester.[10]

Materials:

» Diethyl pentylmalonate

e Sodium borohydride (NaBHa4)

» Absolute Ethanol

o Sodium dihydrogen phosphate monohydrate (optional, as buffer)

e 10% Hydrochloric acid (HCI) solution

o Ethyl acetate

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware for reaction, extraction, and distillation
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve diethyl pentylmalonate in absolute ethanol. If a buffer is desired to control
the pH, sodium dihydrogen phosphate monohydrate can be added at this stage.[10] Cool the
mixture to between 5°C and 15°C using an ice bath.[10]

e Reduction: Slowly add solid sodium borohydride to the cooled solution in portions, ensuring
the temperature remains controlled.[10] Alternatively, a solution of sodium borohydride in a
small amount of 0.2% NaOH solution can be added dropwise.[10]

e Reaction Monitoring: Stir the mixture for several hours at a low temperature. The reaction
progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC) to confirm the disappearance of the starting ester.
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e Quenching: Once the reaction is complete, carefully quench the excess sodium borohydride
by the slow addition of a 10% HCI solution until the effervescence ceases.[10]

» Solvent Removal: Remove the ethanol from the reaction mixture by rotary evaporation.[10]

o Extraction: Add water to the residue and extract the aqueous layer multiple times with ethyl
acetate.[10] Combine the organic layers.

e Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium
sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced
pressure to yield the crude product.

 Purification: The crude 2-Pentylpropane-1,3-diol can be purified by vacuum distillation to
obtain a colorless, pure liquid.

Safety and Handling

According to available safety data sheets, 2-Pentylpropane-1,3-diol is not classified as a
hazardous substance.[8] However, standard laboratory safety precautions should always be
observed.

Table 3: Hazard and Precautionary Information
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Aspect Recommendation Source(s)

The product is not considered
Health Hazards to be hazardous to health atits  [8]

given concentration.

Rinse immediately with plenty
of water for at least 15

Eye Contact _ _ [8]
minutes. Seek medical

attention if irritation persists.

) Wash off immediately with
Skin Contact [8]
plenty of water.

Inhalation Move to fresh air. [8]

Clean mouth with water and
Ingestion drink plenty of water [8]

afterwards.

Use extinguishing measures
) o appropriate for the local
Fire Fighting ) [8]
circumstances and

surrounding environment.

Store sealed in a dry place at
Storage [1][6]
room temperature.

Applications

2-Pentylpropane-1,3-diol is utilized in several industrial and commercial applications:

e Polymers and Resins: It can be used as a plasticizer and solvent in the production of various
polymers.[1]

o Personal Care Products: Due to its humectant properties, it is incorporated into cosmetics,
moisturizers, and lotions to help retain skin moisture.[1]

o Chemical Intermediate: It serves as a building block for the synthesis of other, more complex
molecules in the pharmaceutical and chemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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